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Compound of Interest

Compound Name: (2-Methyl-5-nitrophenyl)methanol

Cat. No.: B1608265

An in-depth technical guide to improving the yield and purity of (2-Methyl-5-
nitrophenyl)methanol synthesis.

Technical Support Center: (2-Methyl-5-
nhitrophenyl)methanol Synthesis

This technical support guide provides researchers, scientists, and drug development
professionals with in-depth troubleshooting advice and frequently asked questions (FAQSs) for
the synthesis of (2-Methyl-5-nitrophenyl)methanol (CAS No. 22474-47-1)[1][2]. Our focus is
on practical, field-tested insights to help you overcome common challenges related to reaction
yield and product purity.

Overview of Synthetic Pathways

The synthesis of (2-Methyl-5-nitrophenyl)methanol can be approached through several
routes, primarily involving either the reduction of a carbonyl group or the nitration of a pre-
functionalized aromatic ring. The choice of pathway often depends on the availability of starting
materials and the desired scale of the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1608265?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc3840518
https://www.chemscene.com/22474-47-1.html
https://www.benchchem.com/product/b1608265#improving-the-yield-and-purity-of-2-methyl-5-nitrophenyl-methanol-synthesis
https://www.benchchem.com/product/b1608265#improving-the-yield-and-purity-of-2-methyl-5-nitrophenyl-methanol-synthesis
https://www.benchchem.com/product/b1608265#improving-the-yield-and-purity-of-2-methyl-5-nitrophenyl-methanol-synthesis
https://www.benchchem.com/product/b1608265#improving-the-yield-and-purity-of-2-methyl-5-nitrophenyl-methanol-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1608265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

